Cas no 79570-06-2 (2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-)

2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)- structure
79570-06-2 structure
Product Name:2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-
CAS No:79570-06-2
MF:C12H17N
MW:175.270083189011
CID:581345
PubChem ID:44152348
Update Time:2025-04-19

2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-
    • 3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)acrylonitrile
    • (E)-3-(3,3-dimethylnorbornan-2-yl)prop-2-enenitrile
    • 3-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)acrylonitrile
    • EINECS 279-187-8
    • NS00060623
    • 79570-06-2
    • Inchi: 1S/C12H17N/c1-12(2)10-6-5-9(8-10)11(12)4-3-7-13/h3-4,9-11H,5-6,8H2,1-2H3/b4-3+
    • InChI Key: OJJBGBXYELHVSF-ONEGZZNKSA-N
    • SMILES: N#C/C=C/C1C2CCC(C2)C1(C)C

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8Ų
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